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Compound of Interest

Compound Name: Butylparaben

Cat. No.: B1668127

An In-depth Technical Guide to Butylparaben

Core Information
CAS Number: 94-26-8[1][2][3]

Molecular Formula: C11H1403[1][4]
IUPAC Name: Butyl 4-hydroxybenzoate

Synonyms: Butylparaben, Butyl p-hydroxybenzoate, n-Butyl p-hydroxybenzoate, Butoben,
Butyl Butex, Butyl Chemosept, Butyl Parasept, Butyl Tegosept, Preserval B, Solbrol B

Molecular Structure

Caption: Molecular Structure of Butylparaben.

Data Presentation
Physicochemical Properties
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Property Value Units Reference

Molecular Weight 194.23 g/mol

Appearance White crystalline ]

powder

Melting Point 68-71 °C

Boiling Point 156-157 @ 3.5 mmHg °C

Density 1.28 g/cm3

Flash Point 129.2 °C

Water Solubility <0.1 @ 17°C g/100 mL

LogP 3.57 -

pKa 8.47 -

Vapor Pressure 2.51x 104 mm Hg @ 25°C
Spectroscopic Data

Technique Key Peaks/Signals Reference

Mass Spectrometry (MS)

Electron lonization (EI) mass

spectrum available.

Infrared (IR) Spectroscopy

IR spectrum available.

1H Nuclear Magnetic
Resonance (*H NMR)

1H NMR spectrum in DMSO-d6

available.

Experimental Protocols
Synthesis of Butylparaben

Butylparaben is synthesized via the esterification of p-hydroxybenzoic acid with n-butanol.

Methodology:
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» p-hydroxybenzoic acid and n-butanol are heated together to dissolve the acid.
 Sulfuric acid is slowly added as a catalyst.
e The mixture is refluxed for 8 hours.

 After cooling, a 4% sodium carbonate solution is added to neutralize the remaining acid, and
the aqueous layer is separated.

o Excess butanol is removed by steam distillation.
e The crude product is cooled and filtered.

o Recrystallization from ethanol is performed to purify the final product.

High-Performance Liquid Chromatography (HPLC) for
Determination in Ointment

This method is for the simultaneous determination of methylparaben and butylparaben in an
ointment formulation.

Chromatographic Conditions:

Mobile Phase: Acetonitrile, methanol, and phosphate buffer in a ratio of 10:40:50 (v/v/v).

Flow Rate: 1 mL/minute.

Detector: UV-Visible detector at a wavelength of 270 nm.

Column: Not specified in the provided context.

Run Time: 10 minutes.
Sample Preparation:
e Weigh 100 mg of the ointment product.

e Transfer the sample to a 100 mL volumetric flask.
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e Add 75 mL of the mobile phase solution.

e Sonicate for 10 minutes to dissolve the sample.

 Dilute to the mark with the mobile phase.

Standard Preparation:

o Accurately weigh 10 mg of butylparaben reference standard into a 100 mL volumetric flask.
e Add 50 mL of the mobile phase.

» Sonicate for 15 minutes to dissolve.

 Dilute to the mark with the mobile phase to achieve a concentration of 1 mg/mL.

Mandatory Visualization
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HPLC Analysis Workflow for Butylparaben in Ointment

Sample & Standard Preparation HPLC Analysis
Weigh 100mg Ointment Weigh 10mg Butylparaben RS HPLC System
Dissolve in Mobile Phase Dissolve in Mobile Phase (Mobile Phase: ACN:MeOH:Buffer)
Sonicate & Dilute Sonicate & Dilute (Flow Rate: 1 mL/min)

Inject Sample &
Standard Solutions

UV Detection
at 270 nm

Data Processing

[Obtain Chromatograms)

Quantify Butylparaben
(Retention Time ~6.64 min)

Click to download full resolution via product page
Caption: HPLC Analysis Workflow for Butylparaben in Ointment.

Biological Activity and Signaling Pathways

Butylparaben is recognized for its antimicrobial properties, inhibiting the growth of fungi and
bacteria, which is why it is widely used as a preservative in cosmetics, food, and
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pharmaceuticals. The exact antimicrobial mechanism is not fully elucidated but is thought to
involve the inhibition of DNA and RNA synthesis, as well as key enzymes like ATPase and
phosphotransferase in some bacteria. It may also disrupt membrane transport processes.

Recent studies have focused on its potential as an endocrine disruptor. Butylparaben has
been shown to possess estrogenic and antiandrogenic activities.

A notable signaling pathway affected by butylparaben involves the farnesoid X receptor (FXR).
Research has indicated that butylparaben can induce glycolipid metabolic disorders. This is
proposed to occur through the disruption of the gut microbiota, which leads to decreased
production of bile acids. The reduction in bile acids subsequently inhibits FXR signaling,
contributing to hepatic lipogenesis, inflammation, gluconeogenesis, and insulin resistance.
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Proposed Mechanism of Butylparaben on FXR Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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